Cas no 2228944-19-0 (tert-butyl N-3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate
• CAS No: 2228944-19-0
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6347315
• PubChem ID: 165784032
• Update Time: 2025-07-19

tert-butyl N-3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate
• 2228944-19-0
• EN300-1896671
• tert-butyl N-[3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropyl]carbamate

• Inchi： 1S/C14H24N4O2/c1-6-18-8-11(7-17-18)14(5,9-15)10-16-12(19)20-13(2,3)4/h6-8H,1,9-10,15H2,2-5H3,(H,16,19)
• InChI Key： FHNMLWFSIIQNRZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C1C=NN(C=C)C=1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate (CAS No. 2228944-19-0)

The compound tert-butyl N-3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate, identified by its CAS number 2228944-19-0, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and its role in modulating biological pathways.

In recent years, the demand for heterocyclic compounds like tert-butyl N-3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate has surged, driven by their applications in developing kinase inhibitors and anti-inflammatory agents. The pyrazole moiety in this compound is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs. This has led to a growing body of literature exploring its synthetic routes and pharmacological properties, making it a hot topic in medicinal chemistry forums and academic discussions.

From a synthetic perspective, the CAS 2228944-19-0 compound offers several advantages. Its tert-butyl carbamate group provides stability during multi-step reactions, while the ethenyl group allows for further functionalization. These features are critical for researchers working on high-throughput screening and structure-activity relationship (SAR) studies. Additionally, the compound’s solubility profile and compatibility with common organic solvents make it a practical choice for laboratory-scale experiments.

The rise of computational chemistry and AI-driven drug design has further amplified interest in tert-butyl N-3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate. Molecular docking studies have suggested its potential as a ligand for various protein targets, including those involved in cancer therapy and neurodegenerative diseases. This aligns with the broader trend of leveraging machine learning to identify novel drug candidates, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s role in green chemistry initiatives. As the pharmaceutical industry shifts toward sustainable practices, researchers are exploring eco-friendly synthetic routes for CAS 2228944-19-0. This includes catalytic methods and solvent-free reactions, which reduce environmental impact while maintaining high yields. Such advancements are often highlighted in scientific conferences and peer-reviewed journals, catering to the growing audience of environmentally conscious chemists.

In conclusion, tert-butyl N-3-amino-2-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate (CAS No. 2228944-19-0) represents a fascinating intersection of organic synthesis, drug discovery, and sustainable chemistry. Its multifaceted applications and relevance to cutting-edge research make it a compound worth watching in the coming years. Whether you’re a seasoned researcher or a student exploring medicinal chemistry, this molecule offers ample opportunities for innovation and discovery.